![molecular formula C20H18N6O3 B7635342 N'-[1-(1-benzofuran-2-yl)ethyl]-N-[4-methyl-3-(tetrazol-1-yl)phenyl]oxamide](/img/structure/B7635342.png)
N'-[1-(1-benzofuran-2-yl)ethyl]-N-[4-methyl-3-(tetrazol-1-yl)phenyl]oxamide
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Overview
Description
N-[1-(1-benzofuran-2-yl)ethyl]-N-[4-methyl-3-(tetrazol-1-yl)phenyl]oxamide, also known as BEX, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential as a therapeutic agent. BEX is a small molecule that has been synthesized using a unique method and has shown promising results in scientific research.
Mechanism of Action
The exact mechanism of action of N'-[1-(1-benzofuran-2-yl)ethyl]-N-[4-methyl-3-(tetrazol-1-yl)phenyl]oxamide is not fully understood. However, studies have suggested that this compound exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt and MAPK pathways. This compound has also been found to inhibit the activity of certain enzymes, including COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to have antioxidant and anti-inflammatory properties. Additionally, this compound has been shown to improve cognitive function and prevent neuronal damage in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
N'-[1-(1-benzofuran-2-yl)ethyl]-N-[4-methyl-3-(tetrazol-1-yl)phenyl]oxamide has several advantages for lab experiments. This compound is a small molecule that can be easily synthesized in the lab. This compound is also stable and can be stored for long periods of time. However, this compound has some limitations. This compound is not water-soluble, which can make it difficult to administer in some experimental models. Additionally, the synthesis method for this compound is complex and requires specialized equipment and expertise in organic chemistry.
Future Directions
There are several future directions for research on N'-[1-(1-benzofuran-2-yl)ethyl]-N-[4-methyl-3-(tetrazol-1-yl)phenyl]oxamide. One potential area of research is the development of this compound derivatives with improved pharmacological properties. Another area of research is the investigation of the mechanism of action of this compound and its effects on various signaling pathways. Additionally, further studies are needed to determine the efficacy of this compound in various disease models and to explore its potential as a therapeutic agent.
Synthesis Methods
N'-[1-(1-benzofuran-2-yl)ethyl]-N-[4-methyl-3-(tetrazol-1-yl)phenyl]oxamide is synthesized using a multistep process that involves the reaction of 2-amino-5-bromobenzophenone with sodium hydride to form the intermediate compound. This intermediate is then reacted with 2-(1-benzofuran-2-yl)ethylamine to form the desired product, which is further reacted with tetrazole to form this compound. The synthesis method is a complex process that requires expertise in organic chemistry and specialized equipment.
Scientific Research Applications
N'-[1-(1-benzofuran-2-yl)ethyl]-N-[4-methyl-3-(tetrazol-1-yl)phenyl]oxamide has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, neurodegenerative disorders, and inflammation. Studies have shown that this compound has anticancer properties and can induce apoptosis in cancer cells. This compound has also been found to have neuroprotective effects and can prevent neuronal damage in neurodegenerative disorders. Additionally, this compound has anti-inflammatory properties and can reduce inflammation in various disease models.
properties
IUPAC Name |
N'-[1-(1-benzofuran-2-yl)ethyl]-N-[4-methyl-3-(tetrazol-1-yl)phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N6O3/c1-12-7-8-15(10-16(12)26-11-21-24-25-26)23-20(28)19(27)22-13(2)18-9-14-5-3-4-6-17(14)29-18/h3-11,13H,1-2H3,(H,22,27)(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZWBGYAGXKKERB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NC(C)C2=CC3=CC=CC=C3O2)N4C=NN=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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